methyl 4-(2-chloroacetamido)-1-methyl-1H-pyrrole-2-carboxylate

• IUPAC Name: methyl 4-[(2-chloroacetyl)amino]-1-methylpyrrole-2-carboxylate
• InChI: InChI=1S/C9H11ClN2O3/c1-12-5-6(11-8(13)4-10)3-7(12)9(14)15-2/h3,5H,4H2,1-2H3,(H,11,13)
• InChI Key: CGECWRWJSDFYMD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)OC)NC(=O)CCl
• Molecular Formula: C9H11ClN2O3
• Molecular Weight: 230.65 g/mol

Description

Methyl 4-(2-chloroacetamido)-1-methyl-1H-pyrrole-2-carboxylate, also known as MCP, is a synthetic compound that has been used in various scientific research applications due to its ability to act as a substrate for various enzymes. MCP has been used in a variety of biological studies, including studies of enzyme kinetics, metabolic pathways, and protein-protein interactions.

Scientific Research Applications

Methyl 4-(2-chloroacetamido)-1-methyl-1H-pyrrole-2-carboxylate has been used in a variety of scientific research applications due to its ability to act as a substrate for various enzymes. It has been used in studies of enzyme kinetics, metabolic pathways, and protein-protein interactions. Additionally, this compound has been used to study the properties of various enzymes, including proteases, kinases, and phosphatases. Furthermore, this compound has been used to study the effects of various drugs on enzyme activity.

Mechanism of Action

Target of Action

Similar compounds, such as local anesthetics, act on nerve endings or around nerve trunks, and are combined with specific sodium ion (na+) channel sites on the nerve membrane .

Mode of Action

Local anesthetics, for example, affect the membrane potential by reducing Na+ passage through sodium ion channels, thus blocking the generation and conduction of nerve impulses .

Biochemical Pathways

Based on the mechanism of action of similar compounds, it can be inferred that the compound may interfere with the sodium ion channels, affecting the propagation of nerve impulses .

Pharmacokinetics

A related compound, ethyl 4-(2-chloroacetamido)benzoate, is reported to have high gi absorption and is bbb permeant . These properties may influence the bioavailability of the compound.

Result of Action

Based on the mechanism of action of similar compounds, it can be inferred that the compound may cause a temporary loss of sensation by blocking nerve impulses .

Advantages and Limitations for Lab Experiments

Methyl 4-(2-chloroacetamido)-1-methyl-1H-pyrrole-2-carboxylate has several advantages for laboratory experiments. First, this compound is easily synthesized and is stable in a variety of solvents. Furthermore, this compound is a potent inhibitor of various enzymes and can be used to study the effects of various drugs on enzyme activity. Additionally, this compound is relatively inexpensive and can be used in a variety of laboratory experiments.
However, there are also several limitations to using this compound in laboratory experiments. First, this compound is not very soluble in water, which can make it difficult to use in experiments that require water-soluble substrates. Additionally, this compound is not very stable in acidic or basic solutions, which can make it difficult to use in experiments that require the use of such solutions. Finally, this compound is not very stable in the presence of air, which can make it difficult to use in experiments that require the use of air-sensitive substrates.

Future Directions

Methyl 4-(2-chloroacetamido)-1-methyl-1H-pyrrole-2-carboxylate has a wide range of potential future applications in scientific research. First, this compound could be used to study the effects of various drugs on enzyme activity in different tissues and organs. Additionally, this compound could be used to study the effects of various drugs on the activity of other proteins, such as transcription factors and receptors. Furthermore, this compound could be used to study the effects of various drugs on the activity of other enzymes, such as lipases and glycosidases. Finally, this compound could be used to study the effects of various drugs on the activity of various metabolic pathways.